![molecular formula C24H20N2O3 B2403858 N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-9H-xanthene-9-carboxamide CAS No. 1207035-81-1](/img/structure/B2403858.png)
N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-9H-xanthene-9-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-9H-xanthene-9-carboxamide” is a chemical compound that has gained significant attention in scientific research due to its potential biological activity and diverse applications. It has been used in the study of the bromodomain containing proteins TRIM24 (tripartite motif containing protein 24) and BRPF1 (bromodomain and PHD finger containing protein 1), which are involved in the epigenetic regulation of gene expression and have been implicated in human cancer .
Molecular Structure Analysis
The molecular structure of this compound has been studied using X-ray diffraction . It was found to be complexed with TRIM24 PHD-bromodomain . The structure of this compound plays a crucial role in its interaction with these proteins and its subsequent biological activity .Scientific Research Applications
Antimicrobial Agents
Compounds with similar structures to N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-9H-xanthene-9-carboxamide have been synthesized and tested for antimicrobial activities. Desai, Dodiya, and Shihora (2011) synthesized a series of quinazolinone and thiazolidinone derivatives and evaluated their in vitro antibacterial and antifungal activities, showing potential as antimicrobial agents (Desai, Dodiya, & Shihora, 2011).
Cytotoxic Activities
A study by Bu et al. (2001) focused on the synthesis of dibenz[f,ij]isoquinoline and benzo[e]perimidine derivatives, exploring their cytotoxic activities. These compounds, bearing cationic side chains, were evaluated for their effectiveness against various cancer cell lines, indicating the potential for cancer therapy applications (Bu et al., 2001).
Monoamine Oxidase Inhibition
Mesiti et al. (2021) reported on the pharmacological properties of 4-oxoquinoline derivatives as monoamine oxidase inhibitors, highlighting the influence of tautomerism on biological activity. The study introduces N-(3,4-dichlorophenyl)-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxamide as a potent and selective MAO-B inhibitor, demonstrating the compound's relevance in neurodegenerative disease research (Mesiti et al., 2021).
Anion Sensing
Research by Dorazco-González et al. (2014) delves into the development of bisquinolinium pyridine-2,6-dicarboxamide receptors for fluorescent anion sensing in water. These receptors demonstrate the ability to bind and detect anions efficiently, pointing to their potential in analytical and environmental chemistry applications (Dorazco-González et al., 2014).
Breast Cancer Activity
A study focused on the synthesis of new quinoline derivatives to evaluate their anticancer effect against the MCF-7 breast cancer cell line. Gaber et al. (2021) synthesized 1-[(aryl)(3-amino-5-oxopyrazolidin-4-ylidene) methyl]-2-oxo-1,2-dihydroquinoline-3-carboxylic acid derivatives, finding significant anticancer activity in some of the synthesized compounds (Gaber et al., 2021).
Mechanism of Action
Future Directions
The compound’s potential biological activity and its role in the study of proteins involved in the epigenetic regulation of gene expression suggest it may have future applications in scientific research, particularly in the field of cancer research . Further studies are needed to fully understand its properties and potential applications.
Properties
IUPAC Name |
N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)-9H-xanthene-9-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N2O3/c1-26-19-12-11-16(14-15(19)10-13-22(26)27)25-24(28)23-17-6-2-4-8-20(17)29-21-9-5-3-7-18(21)23/h2-9,11-12,14,23H,10,13H2,1H3,(H,25,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXHHVZDKZLARTB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3C4=CC=CC=C4OC5=CC=CC=C35 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.